Cas no 19202-21-2 (2-Propen-1-one,3-phenyl-1-(1-pyrrolidinyl)-)

2-Propen-1-one,3-phenyl-1-(1-pyrrolidinyl)- structure
19202-21-2 structure
Product Name:2-Propen-1-one,3-phenyl-1-(1-pyrrolidinyl)-
CAS No:19202-21-2
MF:C13H15NO
MW:201.264303445816
CID:138356
PubChem ID:765514
Update Time:2025-04-19

2-Propen-1-one,3-phenyl-1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-phenyl-1-(1-pyrrolidinyl)-
    • (E)-3-PHENYL-1-(PYRROLIDIN-1-YL)PROP-2-EN-1-ONE
    • (2E)-3-phenyl-1-(pyrrolidin-1-yl)prop-2-en-1-one
    • (E)-1-(1-oxo-3-phenyl-2-propenyl)pyrrolidine
    • 1-(1-Oxo-3-phenyl-2-propenyl)pyrrolidine
    • 1-(3-Phenylacryloyl)pyrrolidine
    • 1-[(2E)-3-phenylprop-2-enoyl]pyrrolidine
    • 1-[1-oxo-3-phenyl-2E-propenyl]-pyrrolidine
    • 3-phenyl-1-pyrrolidinoprop-2-en-1-one
    • N-(trans-cinnamoyl)pyrrolidine
    • Pyrrolizinostyryl ketone
    • 1-[(2E)-3-Phenyl-2-propenoyl]pyrrolidine #
    • HMS1578F22
    • Pyrrolidine, 1-cinnamoyl-
    • trans-N-cinnamoyl pyrrolidine
    • CHEMBL2229614
    • AKOS000716448
    • AB01334893-02
    • AK-968/09000040
    • CCA43821
    • JSIGICUAXLIURX-CMDGGOBGSA-
    • CHEBI:157709
    • JSIGICUAXLIURX-CMDGGOBGSA-N
    • CS-0017281
    • SCHEMBL692258
    • (E)-3-phenyl-1-pyrrolidin-1-ylprop-2-en-1-one
    • CL-323509
    • NCGC00343001-01
    • 1-Cinnamoylpyrrolidine
    • 52438-21-8
    • DTXSID701260488
    • (E)-3-Phenyl-1-(pyrrolidino)-2-propen-1-one
    • 1-[(2E)-3-Phenyl-2-propenoyl]pyrrolidine
    • 19202-21-2
    • SCHEMBL692257
    • FS-8742
    • InChI=1/C13H15NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h1-3,6-9H,4-5,10-11H2/b9-8+
    • HY-N1620
    • DTXSID10940847
    • CBDivE_013823
    • cinnamic acid pyrrolidid
    • 3-Phenyl-1-(pyrrolidin-1-yl)prop-2-en-1-one
    • Inchi: 1S/C13H15NO/c15-13(14-10-4-5-11-14)9-8-12-6-2-1-3-7-12/h1-3,6-9H,4-5,10-11H2/b9-8+
    • InChI Key: JSIGICUAXLIURX-CMDGGOBGSA-N
    • SMILES: O=C(/C=C/C1C=CC=CC=1)N1CCCC1

Computed Properties

  • Exact Mass: 201.11500
  • Monoisotopic Mass: 201.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 2.26010
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